Cas no 874299-16-8 (1-(Furan-2-ylmethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

• Product Name: 1-(Furan-2-ylmethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CAS No: 874299-16-8
• MF: C₁₈H₂₃BN₂O₄
• MW: 342.1972
• MDL: MFCD31916427
• CID: 4658110
• PubChem ID: 137700610
• Update Time: 2024-10-26

1-(Furan-2-ylmethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[(furan-2-yl)methyl]-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(furan-2-ylmethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-(Furan-2-ylmethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• A1-29836
• 874299-16-8
• D93798
• AS-55424
• AKOS037644853
• 1-(Furan-2-ylmethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

• MDL： MFCD31916427
• Inchi： 1S/C18H23BN2O4/c1-17(2)18(3,4)25-19(24-17)13-7-5-8-14(11-13)21-16(22)20-12-15-9-6-10-23-15/h5-11H,12H2,1-4H3,(H2,20,21,22)
• InChI Key： ODMTZBFGNYBFMZ-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C([H])=C(C=2[H])N([H])C(N([H])C([H])([H])C2=C([H])C([H])=C([H])O2)=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 342.1750874g/mol
• Monoisotopic Mass: 342.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7